2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine

• IUPAC Name: (4-tert-butylphenyl)-[4-(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C25H35N5O/c1-19-18-22(28-12-6-5-7-13-28)27-24(26-19)30-16-14-29(15-17-30)23(31)20-8-10-21(11-9-20)25(2,3)4/h8-11,18H,5-7,12-17H2,1-4H3
• InChI Key: HZQGUANHNWNJCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)(C)C)N4CCCCC4
• Molecular Formula: C25H35N5O
• Molecular Weight: 421.6 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves condensation reactions between specific reactants under controlled conditions. For example, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate was synthesized through a condensation reaction between carbamimide and 3-fluorobenzoic acid in the presence of 3-(3-dimethylaminopropyl)carbodiimide hydrochloride and hydroxybenzotriazole under basic conditions (Sanjeevarayappa et al., 2015). Such methods might be adaptable for the synthesis of 2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine, suggesting the versatility of piperazine and pyrimidine derivatives in synthetic chemistry.

Molecular Structure Analysis

The molecular structure of similar compounds often reveals intricate details through crystallography. For instance, the structure of tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate shows distinct dihedral angles and conformational features (Anthal et al., 2018). These structural analyses are crucial for understanding the interaction potentials and reactivity of such compounds.

Chemical Reactions and Properties

Compounds in this category participate in a range of chemical reactions, reflecting their versatile chemical properties. For example, bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) synthesis demonstrates the reactivity of pyrimidine derivatives under microwave-assisted conditions, offering insights into potential chemical transformations for this compound (Mekky et al., 2021).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystallinity, can be inferred from related studies. For instance, the synthesis and characterization of a class of nitrogenous compounds, including 2-{4-[(tert-butylcarbonyl)]piperazine-1-yl} pyridine-3-carboxylic acid, provide valuable data on their physical states and solubility behaviors (Ban et al., 2023).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different functional groups, stability under various conditions, and potential for further derivatization, can be understood through synthetic routes and reactions of similar structures. For example, the preparation and properties study of 4-piperazino-5-methylthiopyrimidines provides insights into the reactivity and functional group compatibility of pyrimidine derivatives (Mattioda et al., 1975).

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. For example, if the compound is similar to 4-tert-butylbenzoyl chloride, it could be sensitive to moisture and react with water. It’s important to handle such compounds with care and use appropriate safety measures.

Future Directions

The compound “2-[4-(4-tert-butylbenzoyl)-1-piperazinyl]-4-methyl-6-(1-piperidinyl)pyrimidine” could be a subject of future research in medicinal chemistry. Given its complex structure and the presence of several functional groups, it could serve as a useful building block in the synthesis of novel organic compounds. Further studies could also explore its potential biological activities and mechanism of action.